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Alkali Metal Chlorates at a Glance

The table below summarizes the key features, shared production methods, and primary uses of common

alkali metal chlorates.

Alkali Metal Chlorate Key Features & Applications Common Production Methods

| Sodium Chlorate (NaClO₃) | The most common industrial chlorate [1]. Over 95% of production is used to

generate chlorine dioxide for pulp bleaching [2]. | • Chemical-Electrochemical Hybrid Process [3] [4] •

Direct Electrolysis of Brine [2] | | Potassium Chlorate (KClO₃) | The second most common chlorate [1].

Used in safety matches, propellants, explosives, and laboratory oxygen generation [5] [1]. | • Salt Metathesis

from Sodium Chlorate [1] • Direct Electrolysis of KCl [1] • Disproportionation & Caustic Potash route [5] | |

Lithium Chlorate (LiClO₃) | Has a relatively low melting point (127.6–129 °C) and high specific

conductance in its molten state, making it suitable for research on high-temperature battery systems [6]. |

Information on industrial-scale production was not prominent in the search results. |
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The industrial-scale electrochemical production of alkali metal chlorates, particularly sodium chlorate, is a

well-studied and optimized process.

Primary Production Method: The Hybrid Chemical-
Electrochemical Process

A widely used method, especially for sodium chlorate, involves an initial chemical reaction followed by an

electrochemical step, as detailed in patents by Grotheer [3] [4]. The workflow can be summarized as follows:
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Alkali Metal Hydroxide
+ Chlorine Gas

Chemical Reaction

Reaction Product:
Alkali Metal Chloride,

Hypochlorite, and Chlorate

pH & Concentration
Conditions Favor

Hypochlorite -> Chlorate

Chemical Reaction Product
(Metal Chlorate in Solution)

Portion Recycled

Electrolytic Cell

Portion for Electrolysis

Electrolysis
Increases Chlorate Concentration

Final Product:
Crystals and/or R-2 Solution
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Key Operational Factors in Electrolysis:

The efficiency of the electrochemical cell is critical and is influenced by several factors [7] [8]:

pH Control: The process is typically carried out in a near-neutral pH environment, which favors the
chemical conversion of hypochlorite to chlorate [3] [4].

Additives: Sodium dichromate is a key additive. It forms a protective layer on the cathode,
significantly suppressing the energy-wasting side reaction of hypochlorite reduction back to chloride,

thereby improving current efficiency [8].
Gas Evolution and Hydrodynamics: The oxygen and hydrogen gases evolved at the electrodes

create a natural convection (gas-lift effect), which helps mix the electrolyte. However, the gas bubbles
also increase the electrical resistance of the solution. Optimal cell design must balance mixing with

interelectrode distance to minimize voltage loss and energy consumption [7].

Key Quantitative Data

The table below consolidates available experimental data and key parameters for the electrochemical

processes involving sodium and potassium chlorates.

Parameter
Sodium Chlorate
Process

Potassium Chlorate
Process

Notes & Context

Energy
Consumption
(Modern)

5,000–6,000
kWh/ton [2]

Not explicitly stated,
expected to be similar

or higher.

Historical sodium chlorate
processes consumed ~15,000

kWh/ton [2].

Optimal
[Dichromate]

~5 g/dm³ [8] Information not

available in search
results.

Concentration for maximizing

cathodic current efficiency [8].

Electrolyte
Temperature

~90 °C [9] Information not
available in search

results.

A common operating temperature
in industrial electrolysis.

Current Density 240–300 mA/cm²

[7] [9]

Information not

available in search

A key operating parameter. 240

mA/cm² is cited for a diaphragm
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Parameter
Sodium Chlorate
Process

Potassium Chlorate
Process

Notes & Context

results. chlor-alkali process [9].

Melting Point Information not

available in search
results.

356 °C [5] [1] For the pure solid. Lithium

chlorate melts at 127.6–129 °C
[6].

Solubility Information not
available in search

results.

8.15 g/100 mL (at 25
°C) [1]

Potassium chlorate's lower
solubility is key to its production

via metathesis [1].

Research Context and Deeper Insights

Undesirable Chlorate Formation: In the related chlor-alkali industry (which produces chlorine and

caustic soda), the formation of sodium chlorate in diaphragm cells is an undesirable side reaction.
This contamination not only purifies the product but also inhibits the hydrogen evolution reaction at

the cathode, increasing its overpotential and leading to a significant energy loss of over 5% [9].
Alternative Production for Potassium Chlorate: While it can be made by direct electrolysis of KCl,

the most common industrial method is a salt metathesis reaction with sodium chlorate: NaClO₃ +
KCl → NaCl + KClO₃. This process is driven by the relatively low solubility of potassium chlorate,

which causes it to precipitate out of solution [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.vedantu.com/chemistry/potassium-chlorate
https://archive.org/details/DTIC_ADA105968
https://link.springer.com/chapter/10.1007/978-94-011-4764-4_11
https://www.academia.edu/71762365/Current_efficiency_of_individual_electrodes_in_the_sodium_chlorate_process_a_pilot_plant_study
https://www.academia.edu/129388984/Energy_loss_in_electrochemical_diaphragm_process_of_chlorine_and_alkali_industry_A_collateral_effect_of_the_undesirable_generation_of_chlorate
https://www.smolecule.com/products/b1506154#comparative-electrochemical-behavior-alkali-metal-chlorates
https://www.smolecule.com/products/b1506154#comparative-electrochemical-behavior-alkali-metal-chlorates
https://www.smolecule.com/products/b1506154#comparative-electrochemical-behavior-alkali-metal-chlorates
https://www.smolecule.com/products/b1506154#comparative-electrochemical-behavior-alkali-metal-chlorates
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1506154?utm_src=pdf-bulk
https://www.smolecule.com/products/s1506154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

